Tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-6-4-13(5-7-14)8-10(15)9-17-13/h4-9H2,1-3H3
• InChI Key: XDSCHYPLQWGQRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)CO2
• Molecular Formula: C13H21NO4
• DSSTOX Substance ID: DTXSID70669688
• Molecular Weight: 255.31 g/mol
• CAS No.: 954236-44-3

Description

Tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is a chemical compound with the CAS Number: 954236-44-3. It has a molecular weight of 255.31. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO4/c1-12(2,3)18-11(16)14-6-4-13(5-7-14)8-10(15)9-17-13/h4-9H2,1-3H3. This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

• Synthesis and Potential Biological Applications : A study described the synthesis of spirocyclic 3-oxotetrahydrofurans, including Tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, for the potential preparation of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

• Utility in Creating Novel Compounds : Another study highlighted the efficient synthesis routes for Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound. This bifunctional compound is useful for selective derivation and novel compound synthesis, accessing chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

• Gabapentin-base Synthesis : A study explored the use of similar compounds in the synthesis of biologically active compounds, focusing on N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives (Amirani Poor et al., 2018).

• Crystallographic Analysis : Research into the molecular and crystal structure of related compounds provides insights into their potential applications in drug development and materials science (Graus et al., 2010).

• NMR Spectroscopy Applications : The use of NMR spectroscopy to determine the absolute configurations of similar compounds indicates the importance of these compounds in stereochemical studies (Jakubowska et al., 2013).

• Enantiomers and Stereochemistry : Studies on the crystal structures and conformation of enantiomers of related compounds have implications for understanding the properties of biologically active molecules (Żesławska et al., 2017).

• Antiviral Properties : Some derivatives have been found to inhibit human coronavirus replication, indicating potential applications in antiviral drug development (Apaydın et al., 2019).

• Synthetic Approaches : Research on various synthetic approaches to spiroaminals, which include compounds like this compound, highlights the importance of these compounds in chemical synthesis and drug design (Sinibaldi & Canet, 2008).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Customer Q & A

Q1: What happens when tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate reacts with N,N-dimethylformamide dimethyl acetal?

A1: The reaction of this compound with N,N-dimethylformamide dimethyl acetal doesn't lead to a single product. Instead, it yields a mixture of two regioisomeric condensation products. These products are structurally similar but differ in the position of a specific chemical group. Interestingly, both of these condensation products can be readily converted into isomeric spirocyclic pyrazoles upon treatment with hydrazine hydrate. [, ] You can find more details on this reaction in the cited research papers: